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Compound of Interest

Compound Name: sec-Octadecylnaphthalene

Cat. No.: B15177776

For Researchers, Scientists, and Drug Development Professionals

Introduction

sec-Octadecylnaphthalene is a synthetic aromatic hydrocarbon characterized by a
naphthalene core substituted with a secondary octadecy! group. Its molecular formula is
Cz2sHaa, and its CAS number is 94247-61-7.[1][2][3][4] This compound belongs to the class of
alkylnaphthalenes and is of interest in various industrial and research applications due to its
specific physical and chemical properties. This guide provides a comprehensive overview of
the physical appearance, odor, and other key physicochemical characteristics of sec-
octadecylnaphthalene, along with detailed experimental protocols for their determination.

Physical and Chemical Properties

The physical and chemical properties of sec-octadecylnaphthalene are summarized in the
table below. It is important to note that while some properties have been experimentally
determined, others are based on estimations from structurally similar compounds due to a lack
of available literature data for this specific isomer.
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Property Value Source/Method

Physical Appearance Colorless to pale yellow liquid [5]

Characteristic odor reminiscent
Odor [5]
of naphthalene

Molecular Formula CasHaa [1][2][3][4]
Molecular Weight 380.65 g/mol [1112]

CAS Number 94247-61-7 [1][2][4]
Boiling Point Approximately 350 °C [5] (Estimated)
Density Not specified [5]

Melting Point Not specified [5]

Refractive Index Not specified

- Soluble in organic solvents;
Solubility ) ) [5]
insoluble in water

Experimental Protocols

The determination of the physical and odorous properties of a chemical substance like sec-
octadecylnaphthalene requires standardized and reproducible experimental methods. The
following protocols are based on internationally recognized guidelines from organizations such
as ASTM International and the Organisation for Economic Co-operation and Development
(OECD).[6][7][8]I°]

Determination of Physical Appearance

Objective: To visually assess the color and clarity of sec-octadecylnaphthalene.

Principle: This protocol is based on the visual inspection of the liquid sample in a clear
container under controlled lighting conditions.

Apparatus:

o Clear, colorless glass sample bottle or test tube
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 Light source providing uniform, diffuse illumination (e.g., a standard laboratory light box)
o Black and white background surfaces
Procedure:

o Ensure the sample of sec-octadecylnaphthalene is at a controlled room temperature (e.g.,
20-25 °C).

» Fill a clean, dry, clear glass sample container to approximately two-thirds of its volume with
the sample.

» Visually inspect the sample against a white background to assess its color. Record any
observed coloration (e.g., colorless, pale yellow).

» Visually inspect the sample against a black background to assess its clarity and the
presence of any particulate matter. The liquid should be free from any haze, turbidity, or
suspended particles.

o Record the observations in a standardized format.

Determination of Odor

The odor of a chemical can be evaluated through sensory (organoleptic) methods or
instrumental analysis.

Objective: To characterize the odor profile of sec-octadecylnaphthalene using a trained
sensory panel.

Principle: This method involves the controlled presentation of the sample's vapor to a panel of
trained assessors who describe and rate the perceived odor.

Apparatus:
o Odor-free sample containers (e.g., glass vials with PTFE-lined septa)

o Odor-free testing room with controlled temperature, humidity, and ventilation
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Odor assessment scorecards

Procedure:

A panel of at least five trained sensory assessors is selected.

A small, measured amount of sec-octadecylnaphthalene is placed in an odor-free sample
container.

The sample is allowed to equilibrate at a controlled temperature to generate a consistent
headspace of vapor.

Each panelist sequentially uncaps the container and, using a standardized "wafting"
technique (gently fanning the vapors towards the nose), sniffs the headspace for a brief,
controlled duration.

Panelists independently record their observations on an odor assessment scorecard,
describing the character of the odor (e.g., aromatic, mothball-like) and its intensity on a
predefined scale (e.g., 1 to 5, from no perceptible odor to very strong odor).

The results are compiled and statistically analyzed to determine the consensus odor profile.

Objective: To identify the specific volatile compounds contributing to the odor of sec-

octadecylnaphthalene.

Principle: Gas chromatography-olfactometry (GC-O) combines the separation capabilities of

gas chromatography with the human nose as a sensitive detector.

Apparatus:

Gas chromatograph (GC) equipped with a sniffing port (olfactometry port)

Mass spectrometer (MS) for chemical identification

Appropriate GC column for the separation of aromatic hydrocarbons

Headspace autosampler
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Procedure:

A sample of sec-octadecylnaphthalene is placed in a headspace vial and heated to a
specific temperature to generate volatile compounds.

» A portion of the headspace gas is injected into the GC-MS system.

o The effluent from the GC column is split, with one portion directed to the MS detector for
chemical identification and the other to the heated sniffing port.

o Atrained analyst sniffs the effluent from the sniffing port and records the time and description
of any detected odors.

e The olfactometry data (odor events) are correlated with the chromatographic peaks from the
MS detector to identify the specific compounds responsible for the characteristic odor.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the characterization of the physical
and odorous properties of sec-octadecylnaphthalene.
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Caption: Experimental workflow for the characterization of sec-octadecylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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